
Molecular weight and formula of C.I. 60756

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950 Get Quote

In-Depth Technical Guide: C.I. 60756
Initial investigation suggests that the designation "C.I. 60756" may be a typographical error, as

extensive searches did not yield a compound with this specific Colour Index number. However,

the closely related C.I. 61568, commonly known as Solvent Blue 104, is a well-documented

substance. This guide provides the core technical data for C.I. 61568.

For researchers, scientists, and drug development professionals, accurate identification of

chemical compounds is paramount. The following data summarizes the key molecular

information for C.I. 61568.

Core Molecular Data
Identifier Value

Colour Index Name Solvent Blue 104

Colour Index Number 61568

CAS Registry Number 116-75-6

Molecular Formula C₃₂H₃₀N₂O₂[1][2][3][4][5][6][7]

Molecular Weight 474.59 g/mol [1][2][3][4][5][6]

Synonyms
1,4-Bis(mesitylamino)anthraquinone, C.I.

Solvent Blue 104, Solvaperm Blue 2B[7]
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Chemical Structure
The molecular structure of Solvent Blue 104 is based on an anthraquinone core.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of C.I. 61568 involve the condensation of 1,4-

dihydroxyanthracene-9,10-dione with 2,4,6-Trimethylbenzenamine.[1] Specific methodologies

may vary and can be found in specialized chemical synthesis literature.

Logical Relationship Diagram
As this guide focuses on the fundamental molecular properties of a single chemical entity, a

signaling pathway or complex experimental workflow diagram is not applicable. The provided

data represents a direct logical relationship between the compound's identifiers and its

molecular characteristics.

C.I. 61568 Solvent Blue 104is known as C32H30N2O2has formula 474.59 g/molresults in weight of

Click to download full resolution via product page

Figure 1. Relationship between identifiers and molecular properties of C.I. 61568.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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